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Compound of Interest

Compound Name: APN-C3-biotin

Cat. No.: B15549315

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the structure, chemical

properties, and applications of APN-C3-Biotin, a heterobifunctional linker designed for the

selective biotinylation of cysteine residues. This document details the advantages of 3-

arylpropiolonitrile (APN) chemistry, offers structured data on the compound's properties, and

provides detailed experimental protocols for its use in protein labeling and enrichment.

Introduction to APN-C3-Biotin
APN-C3-Biotin is a valuable tool in chemical biology and drug development for the specific

labeling and subsequent detection or purification of proteins and other biomolecules containing

free thiol groups, primarily from cysteine residues. It comprises three key functional

components:

An APN (3-arylpropiolonitrile) moiety: This group exhibits exquisite chemoselectivity for the

thiol group of cysteine residues.[1]

A C3 linker: A short alkyl spacer that connects the APN group to the biotin molecule.
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A biotin molecule: A high-affinity ligand for streptavidin, enabling robust detection and

purification of labeled biomolecules.

The reaction of the APN moiety with a cysteine thiol proceeds via a "thiol-click" reaction,

forming a stable thioether linkage.[1] This conjugation method offers significant advantages

over traditional maleimide-based approaches, most notably the enhanced stability of the

resulting conjugate in aqueous media, human plasma, and living cells.[1][2][3][4]

Chemical Structure and Properties
The modular architecture of APN-C3-Biotin is optimized for controlled bioconjugation.
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Caption: Chemical structure of APN-C3-Biotin.

Physicochemical Properties
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Property Value

Molecular Formula C₂₃H₂₇N₅O₃S

Molecular Weight 453.6 g/mol

CAS Number 2170240-97-6

Appearance Solid

Purity ≥95% (typically >98%)

Solubility Soluble in DMSO, DMF, and MeOH

Reaction Mechanism and Advantages
The conjugation of APN-C3-Biotin to a cysteine residue proceeds through a highly selective

reaction between the electron-deficient alkyne of the APN moiety and the nucleophilic thiol

group of cysteine.

APN-C3-Biotin

Stable Biotinylated Protein

Thiol-Click Reaction
(pH 7.5-9.0)

Protein with Cysteine (-SH)

Click to download full resolution via product page

Caption: Reaction of APN-C3-Biotin with a cysteine-containing protein.

The key advantages of APN chemistry over traditional maleimide-based methods include:

Enhanced Stability: The resulting thioether bond is significantly more stable than the

thiosuccinimide adduct formed from maleimide reactions, which is prone to retro-Michael

addition and exchange reactions with other thiols.[2][3] This increased stability is particularly

crucial for in vivo applications where the conjugate is exposed to endogenous thiols like

glutathione.[2][3]
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High Chemoselectivity: 3-arylpropiolonitriles demonstrate a high degree of selectivity for

cysteine residues over other nucleophilic amino acids.[4][5] While some minor side reactions

with other amino acids have been observed under certain conditions, the selectivity for

cysteine is generally superior to that of maleimides.[5]

Irreversible Conjugation: The reaction forms a stable, irreversible covalent bond, ensuring

the permanent labeling of the target molecule.[4]

Experimental Protocols
The following protocols provide a general framework for the use of APN-C3-Biotin in protein

labeling and subsequent enrichment. Optimization may be required for specific proteins and

applications.

Protein Labeling with APN-C3-Biotin
This protocol describes the general procedure for labeling a protein with a free cysteine residue

using APN-C3-Biotin.

Materials:

Protein of interest with at least one accessible cysteine residue

APN-C3-Biotin

Anhydrous Dimethylsulfoxide (DMSO)

Phosphate-Buffered Saline (PBS), pH 7.5-9.0

Size-exclusion chromatography column (e.g., PD-10) or ultrafiltration device for purification

Protein concentration assay reagent (e.g., BCA assay kit)

Procedure:

Protein Preparation:

Dissolve the protein of interest in PBS at a concentration of 1-5 mg/mL.
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If the protein contains disulfide bonds that need to be reduced to generate free thiols, treat

with a reducing agent like TCEP (Tris(2-carboxyethyl)phosphine). Note: Avoid using DTT

(dithiothreitol) as it contains free thiols that will react with APN-C3-Biotin. Remove the

reducing agent prior to labeling.

APN-C3-Biotin Stock Solution:

Prepare a 10 mM stock solution of APN-C3-Biotin in anhydrous DMSO.

Labeling Reaction:

Add a 10-20 fold molar excess of the APN-C3-Biotin stock solution to the protein solution.

The optimal molar ratio should be determined empirically.

Incubate the reaction mixture at room temperature for 2-12 hours with gentle mixing.[6]

The reaction can also be performed at 4°C for a longer duration if the protein is unstable at

room temperature.

Purification:

Remove the unreacted APN-C3-Biotin by size-exclusion chromatography or ultrafiltration

according to the manufacturer's instructions.

Characterization:

Determine the concentration of the labeled protein using a standard protein assay.

The degree of labeling can be assessed by mass spectrometry.

Streptavidin Pulldown Assay of Biotinylated Protein
This protocol outlines the enrichment of a protein labeled with APN-C3-Biotin using

streptavidin-conjugated beads.

Materials:

Biotinylated protein sample
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Streptavidin-conjugated magnetic beads or agarose resin

Lysis buffer (if starting from cell lysates)

Wash buffer (e.g., PBS with 0.1% Tween-20)

Elution buffer (e.g., SDS-PAGE sample buffer)

Magnetic rack (for magnetic beads) or centrifuge (for agarose resin)

Procedure:

Bead Preparation:

Resuspend the streptavidin beads and transfer the desired amount to a microcentrifuge

tube.

Wash the beads two to three times with wash buffer to remove any storage buffer.

Binding:

Add the biotinylated protein sample to the washed streptavidin beads.

Incubate for 30-60 minutes at room temperature or 4°C with gentle rotation to allow for

binding.

Washing:

Pellet the beads using a magnetic rack or centrifugation.

Remove the supernatant and wash the beads three to five times with wash buffer to

remove non-specifically bound proteins.

Elution:

Add elution buffer to the beads and heat at 95-100°C for 5-10 minutes to denature the

protein and release it from the beads.

Pellet the beads and collect the supernatant containing the enriched biotinylated protein.
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Downstream Analysis:

The eluted protein can be analyzed by SDS-PAGE, Western blotting, or mass

spectrometry.
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Caption: Experimental workflow for protein labeling and enrichment.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15549315/docs?utm_src=pdf-body-img#apn-c3-biotin-a-technical-guide-to-a-cysteine-reactive-biotinylation-reagent
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549315?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


APN-C3-Biotin is a highly effective and reliable reagent for the cysteine-selective biotinylation

of proteins and other biomolecules. Its key advantage lies in the formation of a highly stable

thioether bond, which overcomes the limitations of traditional maleimide-based chemistries,

particularly for in vivo studies. The straightforward reaction conditions and the versatility of the

biotin-streptavidin system make APN-C3-Biotin an indispensable tool for a wide range of

applications in proteomics, drug discovery, and diagnostics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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